![molecular formula C14H8ClF3INO B5061190 N-[4-chloro-2-(trifluoromethyl)phenyl]-4-iodobenzamide](/img/structure/B5061190.png)
N-[4-chloro-2-(trifluoromethyl)phenyl]-4-iodobenzamide
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Overview
Description
N-[4-chloro-2-(trifluoromethyl)phenyl]-4-iodobenzamide, also known as CTTB, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. CTTB belongs to the class of benzamide derivatives and has been found to possess various biological activities, making it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of N-[4-chloro-2-(trifluoromethyl)phenyl]-4-iodobenzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in gene expression and cell differentiation. Inhibition of HDACs can lead to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells. This compound has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Inhibition of COX-2 can lead to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to modulate the expression of genes involved in cell cycle regulation, apoptosis, and inflammation. This compound has also been found to inhibit the activity of various enzymes, including HDACs and COX-2. In vivo studies have shown that this compound can reduce tumor growth in animal models of cancer. Additionally, this compound has been found to reduce inflammation and pain in animal models of arthritis.
Advantages and Limitations for Lab Experiments
One of the advantages of N-[4-chloro-2-(trifluoromethyl)phenyl]-4-iodobenzamide is its broad range of biological activities, which makes it a versatile compound for scientific research. This compound has been found to exhibit anticancer, anti-inflammatory, and antiviral activities, making it a useful tool for studying these biological processes. Additionally, this compound has been shown to be effective in animal models of cancer and inflammation, indicating its potential as a therapeutic agent. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it challenging to work with in some experimental setups.
Future Directions
There are several future directions for research on N-[4-chloro-2-(trifluoromethyl)phenyl]-4-iodobenzamide. One area of interest is the development of this compound-based therapies for cancer and inflammatory diseases. Further studies are needed to determine the optimal dosing and administration of this compound in these contexts. Additionally, the mechanisms of action of this compound need to be further elucidated to fully understand its biological effects. Another area of interest is the development of new synthetic methods for this compound that can improve the yield and purity of the compound. Finally, the potential of this compound as a tool for studying biological processes, such as gene expression and cell differentiation, should be further explored.
Synthesis Methods
The synthesis of N-[4-chloro-2-(trifluoromethyl)phenyl]-4-iodobenzamide involves several steps, including the reaction of 4-iodoaniline with 4-chloro-2-(trifluoromethyl)benzoyl chloride in the presence of a base. The resulting intermediate is then subjected to further reactions to obtain the final product. The synthesis of this compound has been optimized to improve the yield and purity of the compound.
Scientific Research Applications
N-[4-chloro-2-(trifluoromethyl)phenyl]-4-iodobenzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer, anti-inflammatory, and antiviral activities. This compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. It has also been found to possess anti-inflammatory properties, which can be useful in treating inflammatory diseases such as arthritis. Additionally, this compound has been found to exhibit antiviral activity against several viruses, including the influenza virus.
properties
IUPAC Name |
N-[4-chloro-2-(trifluoromethyl)phenyl]-4-iodobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClF3INO/c15-9-3-6-12(11(7-9)14(16,17)18)20-13(21)8-1-4-10(19)5-2-8/h1-7H,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZPUOSFYYOVPAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC2=C(C=C(C=C2)Cl)C(F)(F)F)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClF3INO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.57 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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